2'-oxo-1',2'-dihydro-1H,1''H-3,3':3',3''-terindole-2,2''-dicarboxylic acid

• IUPAC Name: 3-[3-(2-carboxy-1H-indol-3-yl)-2-oxo-1H-indol-3-yl]-1H-indole-2-carboxylic acid
• InChI: InChI=1S/C26H17N3O5/c30-23(31)21-19(13-7-1-4-10-16(13)27-21)26(15-9-3-6-12-18(15)29-25(26)34)20-14-8-2-5-11-17(14)28-22(20)24(32)33/h1-12,27-28H,(H,29,34)(H,30,31)(H,32,33)
• InChI Key: AEHLKFAHQAVYFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(N2)C(=O)O)C3(C4=CC=CC=C4NC3=O)C5=C(NC6=CC=CC=C65)C(=O)O
• Molecular Formula: C26H17N3O5
• Molecular Weight: 451.4 g/mol

Description

2'-oxo-1',2'-dihydro-1H,1''H-3,3':3',3''-terindole-2,2''-dicarboxylic acid (IDCA) is a synthetic compound that has drawn attention from researchers due to its potential applications in the field of medicine. IDCA is a small molecule that has been shown to possess unique properties that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2'-oxo-1',2'-dihydro-1H,1''H-3,3':3',3''-terindole-2,2''-dicarboxylic acid is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cancer cell growth and proliferation. 2'-oxo-1',2'-dihydro-1H,1''H-3,3':3',3''-terindole-2,2''-dicarboxylic acid has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
2'-oxo-1',2'-dihydro-1H,1''H-3,3':3',3''-terindole-2,2''-dicarboxylic acid has been shown to have a number of biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of angiogenesis (the formation of new blood vessels), and the modulation of immune system function.

Advantages and Limitations for Lab Experiments

2'-oxo-1',2'-dihydro-1H,1''H-3,3':3',3''-terindole-2,2''-dicarboxylic acid has a number of advantages for use in laboratory experiments, including its small size, which makes it easy to manipulate and study, and its synthetic nature, which allows for precise control over its chemical properties. However, 2'-oxo-1',2'-dihydro-1H,1''H-3,3':3',3''-terindole-2,2''-dicarboxylic acid also has some limitations, including its relatively low solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are a number of future directions for research on 2'-oxo-1',2'-dihydro-1H,1''H-3,3':3',3''-terindole-2,2''-dicarboxylic acid. One area of interest is the development of more efficient synthesis methods for 2'-oxo-1',2'-dihydro-1H,1''H-3,3':3',3''-terindole-2,2''-dicarboxylic acid, which could help to reduce the cost and increase the availability of this compound for research purposes. Another area of interest is the investigation of 2'-oxo-1',2'-dihydro-1H,1''H-3,3':3',3''-terindole-2,2''-dicarboxylic acid's potential as a therapeutic agent for other diseases, such as autoimmune disorders and infectious diseases. Additionally, further studies are needed to fully understand the mechanism of action of 2'-oxo-1',2'-dihydro-1H,1''H-3,3':3',3''-terindole-2,2''-dicarboxylic acid and to identify any potential side effects or toxicities associated with its use.

Scientific Research Applications

2'-oxo-1',2'-dihydro-1H,1''H-3,3':3',3''-terindole-2,2''-dicarboxylic acid has been shown to have potential applications in the field of medicine, particularly in cancer research. Studies have shown that 2'-oxo-1',2'-dihydro-1H,1''H-3,3':3',3''-terindole-2,2''-dicarboxylic acid can inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further investigation as a potential anticancer agent.